Cerium phosphate
Overview
Description
Cerium Phosphate is a compound with the molecular formula CeO4P . It is also known by other names such as Cerium (III) Phosphate, Cerium monophosphate, and has a molecular weight of 235.09 g/mol . Cerium Phosphate is used as an intermediate product in cerium-based techniques for staining lysosomal enzymes .
Synthesis Analysis
Cerium Phosphate can be synthesized under various conditions . One method involves a redox hydrothermal route using tetravalent Ce(SO4)2·4H2O as the cerium source . The products obtained at 150 °C for 2 hours are hexagonal crystalline CePO4 microspheres with diameters ranging from 2 to 5 μm .Molecular Structure Analysis
The structure of Cerium Phosphate has been studied using molecular dynamics simulations . In both oxidation states, cerium ions were found to be preferentially surrounded by phosphorus–oxygen tetrahedra, which form a kind of solvation shell around them . The preference of network-forming cations around cerium ions in the second coordination shell was found to decrease in the sequence phosphorus, aluminum, silicon .Chemical Reactions Analysis
Cerium Phosphate exhibits strong oxidase-mimetic activity, catalytically oxidizing colorless 3,3’,5,5’-tetramethylbenzidine (TMB) into its blue product oxTMB in the presence of dissolved O2 .Physical And Chemical Properties Analysis
Cerium Phosphate has a molecular weight of 235.09 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 4 . The exact mass and Monoisotopic Mass of Cerium Phosphate is 234.85887 g/mol .Scientific Research Applications
Nanotechnology
Cerium phosphate has been used in the synthesis of nanorods . These nanorods have aspect ratios between 3–24.8 and show mixed monoclinic and hexagonal domains in the surface layer . This demonstrates the importance of surface-sensitive, nanoscale vibrational spectroscopy in nanoparticle science .
Surface Science
Studies of the surface of cerium phosphate nanorods with photo-induced force microscopy have shown that carbonate is adsorbed preferentially on the monoclinic domains . This could have implications for the design of catalysts and other materials where surface properties are important .
Doping Studies
Cerium phosphate rods can be doped with Co, Ni, and Mn ions . The introduction of these dopant ions has a measurable effect upon the magnetic susceptibility and a more significant effect on the bulk crystal phase of the nanoparticles .
Crystallography
Cerium phosphate has two well-documented crystal structures: rhabdophane (hexagonal) and monazite (monoclinic) . The two forms of cerium phosphate show crystal specific properties .
Catalysis
Cerium phosphate has been used as a cocatalyst to enhance the Oxygen Evolution Reaction (OER) performance of NiCo2O4 nanowire arrays . This could have significant implications for energy storage and conversion technologies .
Luminescence
Cerium phosphate has been used in luminescence studies . For example, samarium-doped cerium phosphate nanorods with monoclinic and hexagonal structures showed a longer luminescent lifetime for the monoclinic form .
Electrochemistry
Cerium phosphate has been used in electrochemistry . For example, the monoclinic form of cerium phosphate was found to have a higher catalytic activity in the presence of peroxidase .
Heat Resistance
Cerium phosphate has been used in heat-resistance studies . This could have implications for the design of materials for high-temperature applications .
Mechanism of Action
Target of Action
Cerium phosphate primarily targets surface structures and biochemical pathways within various environments . Its interaction with these targets can lead to significant changes in their properties and functions .
Mode of Action
Cerium phosphate interacts with its targets through a series of complex processes. For instance, it has been found that cerium phosphate nanorods, despite their hexagonal phase bulk structure, contain mixed monoclinic and hexagonal domains on the surface layer . This demonstrates the compound’s ability to interact with and alter surface structures at the nanoscale .
Moreover, cerium phosphate has been shown to adsorb carbonate preferentially on the monoclinic domains . This suggests that the compound can influence the chemical composition of its targets, although the exact mechanism behind this phenomenon is yet to be determined .
Biochemical Pathways
Cerium phosphate affects several biochemical pathways. For instance, it has been found to influence the formation of hydroxyl radicals in the presence of peroxidase . This suggests that cerium phosphate can impact biochemical pathways related to oxidative stress and other radical-related processes .
Pharmacokinetics
It’s known that the compound’s properties can be influenced by various factors such as ph, temperature, and pressure
Result of Action
The action of cerium phosphate results in significant changes at the molecular and cellular levels. For example, the introduction of dopant ions to cerium phosphate rods has been shown to affect the magnetic susceptibility and the bulk crystal phase of the nanoparticles . This demonstrates the compound’s ability to alter the physical and chemical properties of its targets .
Action Environment
The action, efficacy, and stability of cerium phosphate are influenced by various environmental factors. For instance, the compound’s interaction with its targets can be affected by the presence of other ions in the environment . Additionally, the compound’s properties can be influenced by environmental conditions such as temperature and pressure .
Safety and Hazards
Future Directions
properties
IUPAC Name |
cerium(3+);phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ce.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYAVIWGEVOBWDZ-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[Ce+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CeO4P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10928665 |
Source
|
| Record name | Cerium(3+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10928665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dark yellow odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Cerium phosphate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9575 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cerium phosphate | |
CAS RN |
13454-71-2 |
Source
|
| Record name | Cerium phosphate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013454712 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cerium(3+) phosphate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10928665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cerium phosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.293 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CERIUM PHOSPHATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/XR1Z4BIW2J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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